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Compound of Interest

Compound Name: 2-(2-Chlorophenoxy)acetaldehyde

CAS No.: 65298-23-9

Cat. No.: B2474689 Get Quote

Operational Safety Guide: 2-(2-
Chlorophenoxy)acetaldehyde
Executive Safety Synthesis
2-(2-Chlorophenoxy)acetaldehyde (CAS: 61755-46-4) is a specialized pharmaceutical

intermediate combining the reactivity of an aldehyde with a halogenated aromatic system.

Unlike common solvents, this compound presents a dual-threat profile:

Electrophilic Reactivity: The aldehyde moiety (

) is highly reactive toward nucleophiles (proteins/DNA), making it a potent sensitizer,
lachrymator, and potential mutagen.

Lipophilicity: The chlorophenoxy group facilitates skin absorption, increasing systemic toxicity

risks.

Critical Directive: Treat this compound as a severe skin and respiratory irritant with high

sensitization potential. All handling must occur under inert atmosphere (Nitrogen/Argon) to

prevent oxidation to the corresponding acid and to contain vapors.
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Property Data Operational Implication

Physical State
Viscous Liquid / Low-melting

Solid

Adheres to surfaces; difficult to

rinse.

Reactivity
High

(Oxidation/Polymerization)

Forms peroxides/acids on air

exposure. Store under inert

gas at 2–8°C.

Key Hazards
Skin Irrit. 2, Eye Irrit. 2A, STOT

SE 3

Lachrymator. Causes severe

weeping and respiratory

distress.

Flash Point >100°C (Estimated)
Combustible but not highly

flammable.

Incompatibility Strong oxidizers, Strong bases Violent reaction potential.

Personal Protective Equipment (PPE) Matrix
Standard laboratory PPE is insufficient for direct handling of chloro-aldehydes due to their

permeation characteristics. The following matrix applies the "Barrier-in-Depth" principle.

Glove Selection Logic
Do NOT use Latex. Aldehydes cross-link latex proteins, causing rapid degradation and

potential anaphylactic sensitization.

Primary Recommendation: Double-gloving with Nitrile.

Spill/Immersion: Laminate film (Silver Shield/4H).
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Task
Primary Glove
(Inner)

Secondary Glove
(Outer)

Rationale

Weighing/Transfer Nitrile (4 mil / 0.1mm)
Nitrile (Extended Cuff,

8 mil)

Double layer prevents

breakthrough from

incidental splashes.

Synthesis/Reaction Nitrile (4 mil)
Neoprene or Nitrile (8

mil)

Neoprene offers better

resistance to organic

solvents used in

synthesis.

Spill Cleanup Nitrile (4 mil)
Silver Shield /

Laminate

Laminate films provide

>4-hour breakthrough

time for aldehydes [1].

Eye & Respiratory Protection[1][2][3]
Eyes:Chemical Splash Goggles are mandatory. Safety glasses with side shields do not

protect against vapors that cause lachrymation (tearing).

Respiratory: All operations must be within a certified Chemical Fume Hood.

Exception: If work must occur outside a hood (e.g., maintenance), use a Full-Face

Respirator with Organic Vapor/Acid Gas (OV/AG) cartridges.

PPE Decision Tree (Workflow)
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START: Handling
2-(2-Chlorophenoxy)acetaldehyde

Volume > 100 mL?

Standard Protocol:
- Double Nitrile Gloves

- Splash Goggles
- Lab Coat

No (<100mL)

High-Exposure Protocol:
- Silver Shield Gloves (Liner)

- Nitrile Outer Gloves
- Apron + Sleeve Covers

Yes (>100mL)

Is Fume Hood Available?

REQUIRED:
Full-Face Respirator
(OV/AG Cartridge)

No (Emergency Only)

REQUIRED:
Sash height < 18 inches
Face Velocity > 100 fpm

Yes

Click to download full resolution via product page

Figure 1: Decision logic for selecting appropriate PPE based on volume and engineering

control availability.

Operational Protocol: The "Inert Transfer" Method
To maintain scientific integrity and safety, use this closed-system transfer method. This

prevents the aldehyde from oxidizing (which changes the reagent's stoichiometry) and protects

the user.
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Prerequisites:

Dry syringe (glass preferred) with a long needle (18G).

Septum-sealed reaction vessel.

Inert gas line (Nitrogen/Argon).

Step-by-Step Procedure:

Purge: Ensure the receiving vessel is purged with nitrogen.

Pressure Equalization: Insert a nitrogen balloon or line into the reagent bottle septum to

prevent vacuum formation during withdrawal.

Withdrawal:

Insert the syringe needle through the septum.

Slowly withdraw the required volume of 2-(2-Chlorophenoxy)acetaldehyde.

Note: The liquid may be viscous; draw slowly to avoid cavitation.

Transfer: Inject directly into the reaction vessel.

Decontamination: Immediately draw acetone into the syringe and expel into a dedicated

"Aldehyde Waste" container inside the hood. Do not remove the syringe from the hood until

cleaned.

Emergency Response & Disposal
Spill Management Logic
Aldehydes can be neutralized.[1] Do not simply wipe up; chemically deactivate the hazard.

Neutralization Solution: 10% Sodium Bisulfite (

) or dilute Sodium Carbonate.
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Mechanism:[2][3][4] Bisulfite forms a stable adduct with the aldehyde, reducing volatility and

reactivity.

Spill Detected 1. Evacuate Immediate Area
(Vapor Risk)

2. Don PPE:
Silver Shield Gloves +
Goggles + Respirator

3. Contain with
Absorbent Pads

4. Apply 10% Sodium Bisulfite
(Wait 15 mins)

5. Collect as Chemical Waste
(Tag: Aldehyde + Halogenated)

Click to download full resolution via product page

Figure 2: Workflow for chemically neutralizing and cleaning up aldehyde spills.[1][5]

Disposal
Waste Stream: Halogenated Organic Solvents.

Labeling: Must explicitly state "Aldehyde Hazard" and "Lachrymator" to protect waste

management personnel.

Method: High-temperature incineration equipped with scrubbers (to handle HCl generation

from the chloro-group).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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